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Compound of Interest

Compound Name: Boc-NH-PEG1-CH2CH2COOH

Cat. No.: B1681951

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures
for Boc-NH-PEG1-CH2CH2COOH, a commonly used PEG derivative in peptide synthesis and
drug conjugation. Adherence to these guidelines is crucial to ensure a safe laboratory
environment.

Chemical Identification and Properties

Property Value

CAS Number 142929-49-5[1][2]

Molecular Formula C9H17NO5[1][3]

Molecular Weight 219.24 g/mol [1][2]

Synonyms t-Boc-NH-amido-PEG1-CH2COOH, t-boc-N-
amido-PEG1-acetic acid[2]

Physical Form Solid

Purity Typically =95%[2]

Hazard Identification and Classification
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There is some discrepancy in the classification of this compound. While some suppliers classify
it as hazardous, others state it is not a hazardous substance under Regulation (EC) No.
1272/2008.[4] It is prudent to handle it with care, assuming potential hazards until more
conclusive data is available.

Hazard Statement Code Description

Acute toxicity, Oral H302 Harmful if swallowed

Skin irritation H315 Causes skin irritation

Eye irritation H319 Causes serious eye irritation

Specific target organ toxicity —
single exposure (Respiratory H335 May cause respiratory irritation
tract irritation)

Signal Word: Warning
Pictogram:

e GHSO07: Exclamation mark

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation persists.[4]

Eye Contact

Flush eyes with water as a precaution for at
least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek

medical attention.[4]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[4]

Handling and Storage

Proper handling and storage are essential to maintain the integrity of the compound and

ensure the safety of laboratory personnel.
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Aspect

Guideline

Handling

- Wear appropriate personal protective
equipment (PPE).[1] - Avoid contact with skin,
eyes, and clothing.[4] - Avoid inhalation of dust.
[4] - Use only in a well-ventilated area,
preferably in a chemical fume hood.[1][4] -
Wash hands thoroughly after handling.[1]

Storage

- Store in a cool, dry, and well-ventilated place.
[4] - Keep the container tightly closed.[4] -
Recommended storage temperature is -5°C.[2]
[4] Some sources suggest room temperature for
sealed, dry storage. For stock solutions, storage
at -80°C for up to 6 months or -20°C forup to 1
month is recommended.[5] - Avoid contact with

strong oxidizing agents.[4]

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE for handling Boc-NH-PEG1-

CH2CH2COOH.

© 2025 BenchChem. All rights reserved.

4/9 Tech Support


https://www.ambeed.com/products/boc-nh-peg1-ch2cooh.html
https://www.biochempeg.com/usr/uploads/msds/Boc-NH-PEG-COOH.pdf
https://www.biochempeg.com/usr/uploads/msds/Boc-NH-PEG-COOH.pdf
https://www.ambeed.com/products/boc-nh-peg1-ch2cooh.html
https://www.biochempeg.com/usr/uploads/msds/Boc-NH-PEG-COOH.pdf
https://www.ambeed.com/products/boc-nh-peg1-ch2cooh.html
https://www.biochempeg.com/usr/uploads/msds/Boc-NH-PEG-COOH.pdf
https://www.biochempeg.com/usr/uploads/msds/Boc-NH-PEG-COOH.pdf
https://www.biochempeg.com/product/Boc-NH-PEG1-CH2COOH.html
https://www.biochempeg.com/usr/uploads/msds/Boc-NH-PEG-COOH.pdf
https://www.medchemexpress.com/boc-nh-peg1-ch2cooh.html
https://www.biochempeg.com/usr/uploads/msds/Boc-NH-PEG-COOH.pdf
https://www.benchchem.com/product/b1681951?utm_src=pdf-body
https://www.benchchem.com/product/b1681951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Recommended Personal Protective Equipment

Use in a Fume Hood
(or NIOSH-approved respirator if ventilation is inadequate)

Laboratory Coat

Chemical-Resistant Gloves
l (e.g., Nitrile, Neoprene)

Researcher/

Scientist

Safety Goggles or Face Shield

Click to download full resolution via product page
Figure 1: Recommended PPE for handling Boc-NH-PEG1-CH2CH2COOH.

Accidental Release Measures

In the event of a spill, follow the workflow outlined below.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1681951?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Evacuate Immediate Area

'

Ensure Adequate Ventilation

'

(Wear Appropriate PPE)

!

Contain the Spill with Inert Material
(e.g., vermiculite, dry sand)

'

Collect Spilled Material into a
Chemical Waste Container

'

Decontaminate the Spill Area

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page

Figure 2: Workflow for responding to an accidental spill.
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Proposed Experimental Protocols for Safety
Assessment

As the toxicological properties of Boc-NH-PEG1-CH2CH2COOH have not been thoroughly
investigated, the following are general experimental protocols that can be adapted to assess its
safety profile.

In Vitro Cytotoxicity Assay

» Objective: To determine the concentration at which the compound induces cell death.
e Methodology:

o Culture a relevant cell line (e.g., HepG2 for hepatotoxicity, HaCaT for skin irritation) in a
96-well plate.

o Treat the cells with a range of concentrations of Boc-NH-PEG1-CH2CH2COOH for 24-72
hours.

o Assess cell viability using a standard assay such as MTT, XTT, or CellTiter-Glo®.

o Calculate the IC50 (half-maximal inhibitory concentration) value.

Ames Test for Mutagenicity

o Objective: To assess the mutagenic potential of the compound.
e Methodology:
o Use several strains of Salmonella typhimurium with mutations in the histidine operon.

o Expose the bacteria to various concentrations of Boc-NH-PEG1-CH2CH2COOH, with and
without metabolic activation (S9 mix).

o Plate the treated bacteria on a histidine-deficient medium.

o Count the number of revertant colonies after incubation. An increase in the number of
revertants compared to the control indicates mutagenic potential.
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In Vivo Acute Oral Toxicity (OECD Guideline 423)

» Objective: To determine the acute oral toxicity of the compound.
e Methodology:

o Use a stepwise procedure with a small number of animals (e.g., rats or mice).

[¢]

Administer a starting dose of Boc-NH-PEG1-CH2CH2COOH by oral gavage.

o

Observe the animals for signs of toxicity and mortality over a 14-day period.

Based on the outcome, administer a higher or lower dose to the next group of animals.

[e]

o

The results are used to classify the substance into a GHS toxicity category.

Disclaimer

This guide is intended for informational purposes only and is based on currently available data.
It is not a substitute for a comprehensive Safety Data Sheet (SDS) provided by the supplier.
Always refer to the SDS and your institution's safety guidelines before handling any chemical.
The user is solely responsible for all risks associated with the handling and use of this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of Boc-NH-
PEG1-CH2CH2COOH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681951#boc-nh-pegl-ch2ch2cooh-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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